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Compound of Interest

Compound Name: Widdrol

Cat. No.: B1201782

Abstract: Widdrol, a naturally occurring sesquiterpene alcohol, has garnered significant
attention within the scientific community for its diverse biological activities, including notable
anticancer, anti-angiogenic, and antifungal properties.[1][2][3] This technical guide provides an
in-depth overview of the physicochemical characteristics of Widdrol, its spectroscopic
signature, and a detailed examination of its molecular mechanisms of action. Experimental
protocols for its extraction and for key biological assays are presented, alongside visualizations
of its implicated signaling pathways, to support further research and drug development efforts.

Chemical Identity and Physicochemical Properties

Widdrol is a bicyclic sesquiterpenoid with the chemical formula C15H260.[4][5][6] It is a
colorless solid at room temperature and is soluble in alcohol, with limited solubility in water.[4]
Its key identifiers and physicochemical properties are summarized in the table below.
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Property Value Reference
(7S,9aS)-4,4,7,9a-tetramethyl-
1,2,3,6,8,9-

IUPAC Name [6]
hexahydrobenzo[7]annulen-7-

ol

CAS Number 6892-80-4 [5][6]

Molecular Formula C15H260 [41[5]

Molecular Weight 222.37 g/mol [51[6]

Appearance Colorless solid (estimated) [4]

Melting Point 98.00 °C [4]

N _ 303.00 to 304.00 °C at 760.00

Boiling Point [4]

mm Hg

Water Solubility

7.927 mg/L at 25 °C

(estimated)

[4]

logP (o/w)

4.1 - 4,593 (estimated)

[4]115]

Vapor Pressure

0.000088 mmHg at 25.00 °C

(estimated)

[4]

Spectroscopic Characterization

The structural elucidation of Widdrol relies on a combination of spectroscopic techniques that

provide detailed information about its atomic composition and connectivity.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR spectroscopy is instrumental

in determining the number and chemical environment of the carbon atoms within the

molecule.[6] 1H NMR provides information on the hydrogen atoms, their connectivity, and

stereochemical relationships.[8]

e Mass Spectrometry (MS): Gas Chromatography-Mass Spectrometry (GC-MS) is used to

determine the molecular weight of Widdrol (222.37 g/mol ) and to analyze its fragmentation
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pattern, which offers clues about its structure.[6] The molecular ion peak (M+) would be
observed at m/z 222.

e Infrared (IR) Spectroscopy: The IR spectrum of Widdrol would exhibit characteristic
absorption bands corresponding to its functional groups. A broad band in the region of 3200-
3600 cm-1 is indicative of the O-H stretching vibration of the alcohol group. Absorptions in
the 2850-3000 cm-1 region correspond to C-H stretching vibrations of alkane groups.

Biological Activities and Molecular Mechanisms

Widdrol has been shown to exhibit potent biological effects, particularly in the context of
cancer biology. Its mechanisms of action involve the modulation of key cellular signaling
pathways.

Anticancer Activity via AMPK Activation

Widdrol induces apoptosis (programmed cell death) in colon cancer cells by activating AMP-
activated protein kinase (AMPK), a critical cellular energy sensor.[1][9] Activation of AMPK can

trigger a cascade of events leading to cell cycle arrest and apoptosis.

o Mechanism: Widdrol treatment leads to the phosphorylation and activation of AMPK.[9] This
activation is associated with the subsequent activation of caspases, including caspase-3/7
and caspase-9, which are key executioners of apoptosis.[9] The inhibition of AMPK has been
shown to reverse the growth-inhibitory effects of Widdrol.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

